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Compound of Interest

Compound Name: Trimethoxymethane

Cat. No.: B044869

This document provides essential safety and logistical information for the proper handling and
disposal of trimethoxymethane (also known as methyl orthoformate). The following procedural
guidance is intended for researchers, scientists, and drug development professionals to ensure
safe laboratory operations.

Immediate Safety and Hazard Information

Trimethoxymethane is a highly flammable liquid and vapor that can cause serious eye
irritation and respiratory irritation.[1][2] It is also sensitive to moisture.[3][4] Adherence to safety
protocols is critical to prevent accidents.

Key Hazards:

e Physical Hazards: Highly flammable liquid and vapor.[1] Vapors may form explosive mixtures
with air and can travel to an ignition source and flash back.[5] Containers may explode when
heated.[5]

o Health Hazards: Causes serious eye irritation.[1][2] May cause respiratory irritation.[1] It is a
skin irritant.[6]

e Environmental Hazards: Discharge into the environment must be avoided.[1][3]

Quantitative Data Summary
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The following table summarizes key quantitative safety and physical data for

trimethoxymethane.

Property Value Citations
UN Number 3272 [31[7]
Flash Point 13 °C (55.4 °F) - closed cup [819]

Autoignition Temperature

255 °C (491 °F)

[5]

Explosion Limits

Lower: 1.4% Upper: 44.6%

[5]

Boiling Point

101-102 °C

[6]19]

Density

0.97 g/mL at 25 °C

[6]19]

Toxicity (Oral, Rabbit)

LD50: 3130 mg/kg

[3]

Toxicity to Fish

LC50 (Golden orfe): 412 mg/l -
48 h

[3]

Occupational Exposure

Initial Threshold Screening
Level (ITSL): 800 pg/m3

(annual avg.)

[3]

Procedural Guidance: From Handling to Disposal

This section provides step-by-step guidance for safe handling, spill management, and final

disposal of trimethoxymethane.

e Engineering Controls: Use only outdoors or in a well-ventilated area.[1] Use explosion-proof

electrical, ventilating, and lighting equipment.[1]

» Personal Protective Equipment:

o Eye/Face Protection: Wear safety glasses with side-shields or a face shield.[10]

o Skin Protection: Handle with impervious gloves.[10] Wear flame-retardant antistatic

protective clothing.[10]
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o Respiratory Protection: If ventilation is inadequate, use an approved respirator.[10]

o Safe Handling Practices:

[e]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1]

o Ground and bond containers and receiving equipment to prevent static electricity buildup.

[11[7]
o Avoid breathing vapors, mist, or gas.[1][3]
o Avoid contact with skin and eyes.[3]

o Keep the container tightly closed in a dry, cool, and well-ventilated place.[3][5] The
substance is moisture-sensitive.[3]

o Wash hands thoroughly after handling.[1]

In the event of a spill, follow these steps immediately:

Evacuate: Evacuate personnel to a safe area.[3][10]
e Remove Ignition Sources: Remove all sources of ignition from the area.[3][5]
o Ensure Ventilation: Ensure adequate ventilation is available.[3][10]

e Prevent Spread: Prevent further leakage or spillage if it is safe to do so. Do not let the
product enter drains.[1][3]

o Contain Spill: Cover the spill with a non-combustible absorbent material such as sand, earth,
diatomaceous earth, or vermiculite.[2][3]

o Collect Waste: Collect the absorbed material using non-sparking tools and place it into a
suitable, closed container for disposal according to local regulations.[4][5]

The primary method for the disposal of trimethoxymethane is through a licensed professional
waste disposal service.
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e Do Not Dispose in Drains or as Regular Trash: Trimethoxymethane should not be released
into the environment or disposed of in the sanitary sewer.[2][3]

» Use Original or Approved Containers: Leave the chemical waste in its original container if
possible.[1][3] If not, use a clearly labeled, approved waste container.

e Avoid Mixing Waste: Do not mix trimethoxymethane waste with other chemicals.[1][3]
e Labeling: Ensure the waste container is clearly and accurately labeled with its contents.

o Storage of Waste: Store waste containers in a cool, dry, and well-ventilated area, away from
ignition sources, pending collection. Store locked up.[1][5]

» Professional Disposal: Arrange for the disposal of surplus and non-recyclable solutions
through a licensed disposal company.[3] The waste must be disposed of in accordance with
all applicable national and local regulations.[1][3]

o Contaminated Packaging: Dispose of contaminated packaging and uncleaned containers as
unused product.[3]

Trimethoxymethane Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of
trimethoxymethane.
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Emergency / Spill

Preparation & Handling
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1. Evacuate & Ventilate
2. Remove Ignition Sources
3. Contain with Absorbent
4. Collect in Sealed Container
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b044869?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/ja/sds/aldrich/108456
https://mubychem.com/trimethylorthoformatemanufacturers.html
https://www.chemicalbook.com/msds/trimethoxymethane.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC429288000&productDescription=TRIMETHYL+ORTHOFORMATE%2C+800ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4853127.htm
https://www.lobachemie.com/lab-chemical-msds/MSDS-TRIMETHYL-ORTHOFORMATE-CASNO-149-73-06367-EN.aspx
https://en.wikipedia.org/wiki/Trimethyl_orthoformate
https://www.sigmaaldrich.com/HK/zh/product/aldrich/108456
https://www.cdhfinechemical.com/images/product/msds/37_17096085_TRIMETHYLORTHOFORMATECASNO149-73-5MSDS.pdf
https://www.benchchem.com/product/b044869#trimethoxymethane-proper-disposal-procedures
https://www.benchchem.com/product/b044869#trimethoxymethane-proper-disposal-procedures
https://www.benchchem.com/product/b044869#trimethoxymethane-proper-disposal-procedures
https://www.benchchem.com/product/b044869#trimethoxymethane-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b044869?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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